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Compound of Interest

Compound Name: 8-Bromo-6-methoxyquinoline

Cat. No.: B1267094

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 8-Bromo-6-methoxyquinoline, a
halogenated derivative of quinoline. The document details its chemical and physical properties,
experimental protocols for its synthesis, and its applications in medicinal chemistry and drug
development, particularly focusing on its role as a key scaffold for pharmacologically active
compounds.

Core Data and Physical Properties

8-Bromo-6-methoxyquinoline is a solid organic compound whose structural and physical
characteristics are foundational to its use in chemical synthesis and research.
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Property Value

Molecular Weight 238.08 g/mol [1]

Molecular Formula C10HsBrNO[1][2]

CAS Number 50488-36-3[1][2]

IUPAC Name 8-bromo-6-methoxyquinoline[1]
Melting Point 65-66 °C[2]

Boiling Point 329 °C at 760 mmHg[2]

Density 1.516 g/cm3[2]

Appearance Solid

SMILES COC1=CC(=C2C(=C1)C=CC=N2)Br[1]

Experimental Protocols

The synthesis of 8-Bromo-6-methoxyquinoline is most commonly achieved through the
electrophilic bromination of its precursor, 6-methoxyquinoline. The following protocol is adapted
from established methodologies for the bromination of 8-substituted quinolines.[3]

Objective: To synthesize 8-Bromo-6-methoxyquinoline via direct bromination of 6-
methoxyquinoline.

Materials and Reagents:

6-methoxyquinoline

Bromine (Br2)

Chloroform (CHCIs) or Dichloromethane (CH2Clz2)

5% Sodium Bicarbonate (NaHCO3) solution

Anhydrous Sodium Sulfate (Na2S0a4)
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Silica gel or Alumina for column chromatography

Ethyl acetate (AcOEt) / Hexane mixture

Procedure:

Reaction Setup: In a round-bottom flask protected from light, dissolve 6-methoxyquinoline
(1.0 equivalent) in distilled dichloromethane (CH2Clz2).

Bromine Addition: Prepare a solution of bromine (1.1 equivalents) in CH2Clz. Add this
solution dropwise to the 6-methoxyquinoline solution over a period of 10-15 minutes at
ambient temperature.

Reaction Monitoring: Stir the reaction mixture in the dark for 48 hours. The progress of the
reaction should be monitored by Thin-Layer Chromatography (TLC) until the starting material
is consumed.

Work-up: Upon completion, transfer the reaction mixture to a separatory funnel. Wash the
organic layer sequentially with a 5% sodium bicarbonate solution (3 times) to neutralize any
remaining HBr and quench unreacted bromine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2S0Oa),
filter, and concentrate the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude material using column chromatography on alumina or silica gel.
Elute with an ethyl acetate/hexane gradient (e.g., 1:3) to isolate the pure 8-Bromo-6-
methoxyquinoline.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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